Cas no 80037-04-3 ( )

• Product name: &nbsp
• CAS No: 80037-04-3
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 985030
• PubChem ID: 5956434

  Chemical and Physical Properties

Names and Identifiers

• 6-[(E)-3-oxodec-1-enyl]sulfanyl-2H-1,2,4-triazine-3,5-dione
• NSC307177
• 80037-04-3
• DTXSID60421479
• NSC-307177
•  

• Inchi： InChI=1S/C13H19N3O3S/c1-2-3-4-5-6-7-10(17)8-9-20-12-11(18)14-13(19)16-15-12/h8-9H,2-7H2,1H3,(H2,14,16,18,19)/b9-8+
• InChI Key： HSLFTYLDRKRZSK-CMDGGOBGSA-N
• SMILES： CCCCCCCC(=O)C=CSC1=NNC(=O)NC1=O

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų